![molecular formula C19H29NO2 B10781267 10-(2-Methoxypropyl)-1,13,13-trimethyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-5-ol](/img/structure/B10781267.png)
10-(2-Methoxypropyl)-1,13,13-trimethyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-5-ol
Overview
Description
Preparation Methods
The preparation of ICX5609231 involves several synthetic routes and reaction conditions. One common method includes the use of methacrylate-containing block copolymers (BCPs), allowing segment-selective introduction of functional moieties . This method is highly efficient and catalyst-free, making it suitable for industrial production. The process involves the selective functionalization of polymers with ethynyl-cobaltocenium hexafluorophosphate, resulting in adjustable cobaltocenium units in the polymer .
Chemical Reactions Analysis
ICX5609231 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include concentrated acids and bases, as well as specific catalysts depending on the desired reaction . The major products formed from these reactions can vary, but they often include modified versions of the original compound with different functional groups attached .
Scientific Research Applications
ICX5609231 has a wide range of scientific research applications. In chemistry, it is used for the synthesis of functional polymers and metallopolymers . In biology, it has potential applications in the development of new biomaterials and drug delivery systems. In medicine, it is being studied for its potential therapeutic effects and as a component in medical devices. In industry, ICX5609231 is used in the production of advanced materials with unique properties .
Mechanism of Action
The mechanism of action of ICX5609231 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, leading to changes in cellular processes . The exact molecular targets and pathways involved can vary depending on the specific application and context in which the compound is used .
Comparison with Similar Compounds
ICX5609231 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include other methacrylate-containing block copolymers and cobaltocenium-containing polymers . What sets ICX5609231 apart is its highly efficient and catalyst-free preparation method, as well as its adjustable functionalization with cobaltocenium units . This makes it a versatile and valuable compound for various scientific and industrial applications.
Conclusion
ICX5609231 is a compound with significant potential in various scientific fields. Its unique preparation methods, chemical reactions, and mechanisms of action make it a valuable tool for researchers and industry professionals. By understanding its properties and applications, we can unlock new possibilities for innovation and development.
Properties
Molecular Formula |
C19H29NO2 |
|---|---|
Molecular Weight |
303.4 g/mol |
IUPAC Name |
10-(2-methoxypropyl)-1,13,13-trimethyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-5-ol |
InChI |
InChI=1S/C19H29NO2/c1-13(22-5)12-20-9-8-19(4)16-7-6-15(21)10-14(16)11-17(20)18(19,2)3/h6-7,10,13,17,21H,8-9,11-12H2,1-5H3 |
InChI Key |
QPWYZQIIZHEABR-UHFFFAOYSA-N |
Canonical SMILES |
CC(CN1CCC2(C3=C(CC1C2(C)C)C=C(C=C3)O)C)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-chlorophenyl)-N-[3-(cyclopropylmethyl)-9-hydroxy-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-4a-yl]prop-2-enamide](/img/structure/B10781187.png)
![(5R,8S,11R,12R,15S,18S,19S,22R)-15-[3-(diaminomethylideneamino)propyl]-8-[(4-hydroxyphenyl)methyl]-18-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dienyl]-1,5,12,19-tetramethyl-2-methylidene-3,6,9,13,16,20,25-heptaoxo-1,4,7,10,14,17,21-heptazacyclopentacosane-11,22-dicarboxylic acid](/img/structure/B10781191.png)
![2-(Cyclopentylmethyl)-5-methylspiro[3,8-dihydroimidazo[2,1-b]purine-7,1'-cyclopentane]-4-one](/img/structure/B10781206.png)
![5-[[1-[[1-[(1-Carboxy-2-hydroxyethyl)amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxo-2-(3,7,11-trimethyldodeca-2,6,10-trienoylamino)pentanoic acid](/img/structure/B10781251.png)
![3-[[3-Amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-7-[[2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate](/img/structure/B10781253.png)
